2-chloro-5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzoic acid

• IUPAC Name: 2-chloro-5-(2-methyltetrazol-5-yl)benzoic acid
• InChI: InChI=1S/C9H7ClN4O2/c1-14-12-8(11-13-14)5-2-3-7(10)6(4-5)9(15)16/h2-4H,1H3,(H,15,16)
• InChI Key: YMRNOYOJIYCDPP-UHFFFAOYSA-N
• Canonical SMILES: CN1N=C(N=N1)C2=CC(=C(C=C2)Cl)C(=O)O
• Molecular Formula: C9H7ClN4O2
• Molecular Weight: 238.63 g/mol

Description

2-Chloro-5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzoic acid (2C5M2HTBA) is an organic compound that has been researched for its potential applications in scientific research. It is a white, crystalline solid with a molecular weight of 239.58 g/mol. It is a derivative of benzoic acid and is composed of a benzene ring with a chlorine atom and a 2-methyl-2H-1,2,3,4-tetrazol-5-yl group attached.

Scientific Research Applications

Growth-Regulating Substances

Research indicates that benzoic acids, including those with chloro and methyl substitutions, exhibit various physiological activities and are utilized in studying plant growth-regulating substances. Specifically, chloro- and methyl-substituted benzoic acids have been investigated for their impact on plant growth using wheat cylinder, pea segment, and pea curvature tests. The presence of chlorine as a substituent particularly enhances the physiological activity of these compounds (Pybus et al., 1959).

Crystal Structure and Molecular Interactions

The study of tetrazolyl benzoic acid compounds, closely related to 2-chloro-5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzoic acid, reveals their significance in the field of crystallography. These compounds display unique hydrogen-bonding and π–π stacking interactions, contributing to the formation of a three-dimensional network. Such structural properties are essential for understanding molecular interactions and designing advanced materials (Li et al., 2008).

Synthesis and Characterization of Derivatives

The chemical synthesis of derivatives of benzoic acid, including those with tetrazolyl groups, is a significant area of research. These studies involve the synthesis, characterization, and evaluation of these derivatives for potential applications, such as antimicrobial activity. The process includes complex reactions and characterizations using techniques like NMR, IR, and mass spectral analysis, highlighting the compound's relevance in chemical research and potential pharmaceutical applications (Chaitanya et al., 2017).

Pharmaceutical Research

Research in pharmaceutical chemistry involves the synthesis and evaluation of compounds with potential biological activities. Studies on derivatives of tetrazolyl benzoic acid focus on their anticancer and antifungal properties, indicating the compound's importance in the development of new pharmaceuticals. These studies involve complex syntheses, docking studies, and biological activity assays, demonstrating the compound's role in drug discovery and development (Shaikh et al., 2017).

Material Science and Corrosion Inhibition

Compounds based on benzoic acid derivatives, including those with tetrazolyl groups, are investigated for their applications in material science, such as corrosion inhibition for metals. This research involves the synthesis and characterization of these compounds and their evaluation as corrosion inhibitors, providing insights into their potential industrial applications. Structural characterization and experimental techniques are employed to assess their effectiveness, highlighting the compound's significance in the field of material science and engineering (Rbaa et al., 2020).